Cas no 78875-01-1 (4(3H)-Quinazolinone, 3-acetyl-6-nitro-)

78875-01-1 structure
Product name:4(3H)-Quinazolinone, 3-acetyl-6-nitro-
4(3H)-Quinazolinone, 3-acetyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
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- 4(3H)-Quinazolinone, 3-acetyl-6-nitro-
- 78875-01-1
- DTXSID101291912
- 3-Acetyl-6-nitro-4(3H)-quinazolinone
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- Inchi: InChI=1S/C10H7N3O4/c1-6(14)12-5-11-9-3-2-7(13(16)17)4-8(9)10(12)15/h2-5H,1H3
- InChI Key: GJSBJTVUZZHPAO-UHFFFAOYSA-N
- SMILES: CC(=O)N1C=NC2=C(C1=O)C=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 233.04365571g/mol
- Monoisotopic Mass: 233.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.6Ų
- XLogP3: 0.5
4(3H)-Quinazolinone, 3-acetyl-6-nitro- Related Literature
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1. Back matter
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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